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Compound of Interest

Compound Name: 9-Methoxy-9-oxononanoic acid

Cat. No.: B016432 Get Quote

In-Depth Technical Guide: 9-Methoxy-9-
oxononanoic Acid
This guide provides the fundamental physicochemical properties of 9-Methoxy-9-
oxononanoic acid, a compound relevant to researchers, scientists, and professionals in the

field of drug development and chemical synthesis.

Physicochemical Data
The core molecular attributes of 9-Methoxy-9-oxononanoic acid are summarized below. This

data is essential for experimental design, analytical characterization, and integration into

synthetic pathways.

Parameter Value

Molecular Formula C10H18O4[1][2]

Molecular Weight 202.25 g/mol [1][2]

CAS Number 2104-19-0[1]

Synonym Methyl hydrogen azelate[1]

Experimental Protocols & Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b016432?utm_src=pdf-interest
https://www.benchchem.com/product/b016432?utm_src=pdf-body
https://www.benchchem.com/product/b016432?utm_src=pdf-body
https://www.benchchem.com/product/b016432?utm_src=pdf-body
https://www.benchchem.com/product/b016432
https://cymitquimica.com/products/10-F373570/9-methoxy-9-oxononanoic-acid/
https://www.benchchem.com/product/b016432
https://cymitquimica.com/products/10-F373570/9-methoxy-9-oxononanoic-acid/
https://www.benchchem.com/product/b016432
https://www.benchchem.com/product/b016432
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the fundamental nature of the requested information focusing on the intrinsic molecular

properties of 9-Methoxy-9-oxononanoic acid, detailed experimental protocols for its synthesis

or analysis, as well as its involvement in specific signaling pathways, are beyond the scope of

this particular guide. Such information would be highly dependent on the specific application or

research context in which the compound is being utilized.

Logical Relationships
The relationship between the molecular formula and molecular weight is a foundational concept

in chemistry, directly linking the atomic composition of a molecule to its molar mass.

Calculation of Molecular Weight

Carbon (C)
10 atoms

Molecular Formula
C10H18O4

Hydrogen (H)
18 atoms

Oxygen (O)
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Sum of Atomic Weights

Click to download full resolution via product page

Caption: Derivation of molecular weight from the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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